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Compound of Interest

Compound Name:
Ytterbium(III)

trifluoromethanesulfonate

Cat. No.: B1227120 Get Quote

For Immediate Reference: In the event of a spill or exposure to Ytterbium(III)
trifluoromethanesulfonate, immediately consult the Safety Data Sheet (SDS) and follow

emergency procedures. This document is intended as a guide for routine disposal of waste

material.

Ytterbium(III) trifluoromethanesulfonate, a powerful Lewis acid catalyst used in organic

synthesis, requires careful handling and a structured disposal plan to ensure the safety of

laboratory personnel and environmental compliance. This guide provides essential, step-by-

step procedures for the proper disposal of this compound.

Key Safety and Disposal Information
Proper disposal of Ytterbium(III) trifluoromethanesulfonate is dictated by its chemical

properties and associated hazards. The following table summarizes critical data for safe

handling and disposal.
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Parameter Value/Instruction Source

Chemical Formula C₃F₉O₉S₃Yb [1]

CAS Number
54761-04-5 (anhydrous),

252976-51-5 (hydrate)
[1][2][3]

Hazard Class
Skin Irritant 2, Eye Irritant 2A,

STOT SE 3
[2][3]

Signal Word Warning [2][3]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[2][3]

Personal Protective Equipment

(PPE)

Chemical safety goggles or

face shield, protective gloves

(e.g., nitrile), lab coat. For

larger quantities or potential for

dust, a NIOSH-approved

respirator is recommended.

[1][2]

Incompatible Materials
Strong oxidizing agents, strong

acids, halogens.
[4][5]

Storage Conditions

Keep containers tightly closed

in a dry, cool, and well-

ventilated place. Store under

an inert atmosphere as the

material is hygroscopic.

[4][5]

Disposal Method

Dispose of as hazardous

waste at an approved waste

disposal plant in accordance

with local, regional, and

national regulations.

[4][5][6]
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Experimental Protocol: Standard Decontamination
Procedure for Glassware
This protocol outlines the steps for decontaminating glassware that has been in contact with

Ytterbium(III) trifluoromethanesulfonate.

Initial Rinse: In a fume hood, carefully rinse the glassware with a suitable organic solvent

(e.g., acetone) to remove residual compound. Collect this solvent rinse as hazardous waste.

Aqueous Quench: Slowly and carefully rinse the glassware with deionized water to hydrolyze

any remaining triflate salt. Be aware that this may generate heat.

Washing: Wash the glassware with a standard laboratory detergent and water.

Final Rinse: Rinse the glassware thoroughly with deionized water.

Drying: Allow the glassware to dry completely before reuse.

Step-by-Step Disposal Plan
Follow these procedural steps for the safe disposal of solid Ytterbium(III)
trifluoromethanesulfonate waste and contaminated materials.

Waste Collection:

Designate a specific, clearly labeled hazardous waste container for Ytterbium(III)
trifluoromethanesulfonate waste. The container should be made of a compatible

material (e.g., high-density polyethylene) and have a secure lid.

Place all solid waste, including contaminated weigh boats, gloves, and paper towels, into

this designated container.

Handling and Transfer:

Always handle the waste within a chemical fume hood to avoid inhalation of dust.[4][5]

Wear the appropriate personal protective equipment (PPE), including gloves, a lab coat,

and eye protection.[2]
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Avoid generating dust when transferring the solid waste into the container.[4][5]

Container Management:

Keep the waste container tightly closed when not in use to prevent the absorption of

moisture, as the compound is hygroscopic.[4][5]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[4][5]

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

environmental health and safety (EHS) department or a licensed chemical waste disposal

contractor.

Do not mix Ytterbium(III) trifluoromethanesulfonate waste with other waste streams

unless explicitly permitted by your EHS department.

Ensure all required waste disposal paperwork is completed accurately.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ytterbium(III) trifluoromethanesulfonate.
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Start: Ytterbium(III)
Trifluoromethanesulfonate Waste Generated

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Work in a
Chemical Fume Hood

Identify Waste Type

Solid Waste
(e.g., residual chemical,

contaminated consumables)

 Solid 

Liquid Waste
(e.g., solvent rinses)

 Liquid 

Place in a Labeled,
Sealed Hazardous

Waste Container for Solids

Place in a Labeled,
Sealed Hazardous

Waste Container for Liquids

Store Waste Container in a
Designated, Ventilated Area

Away from Incompatibles

Contact Environmental
Health & Safety (EHS)

for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Ytterbium(III) trifluoromethanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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